Cas no 2349605-32-7 ((S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(4-(trifluoromethyl)phenyl)pentanoic acid)

• Product Name: (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(4-(trifluoromethyl)phenyl)pentanoic acid
• CAS No: 2349605-32-7
• MF: C₂₇H₂₄F₃NO₄
• MW: 483.478978157043
• CID: 5710708
• PubChem ID: 154705620
• Update Time: 2025-06-08

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(4-(trifluoromethyl)phenyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• F81165
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(4-(trifluoromethyl)phenyl)pentanoic acid
• (S)-2-(Fmoc-amino)-5-(4-trifluoromethylphenyl)pentanoic acid
• 2349605-32-7

• Inchi： 1S/C27H24F3NO4/c28-27(29,30)18-14-12-17(13-15-18)6-5-11-24(25(32)33)31-26(34)35-16-23-21-9-3-1-7-19(21)20-8-2-4-10-22(20)23/h1-4,7-10,12-15,23-24H,5-6,11,16H2,(H,31,34)(H,32,33)/t24-/m0/s1
• InChI Key： XUNHKSFUFZHHJH-DEOSSOPVSA-N
• SMILES： FC(C1C=CC(=CC=1)CCC[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F

Computed Properties

• Exact Mass: 483.16574273g/mol
• Monoisotopic Mass: 483.16574273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 75.6Ų

Additional information on (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(4-(trifluoromethyl)phenyl)pentanoic acid

Compound Introduction: (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(4-(trifluoromethyl)phenyl)pentanoic Acid (CAS No. 2349605-32-7)

Introduction to the compound (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(4-(trifluoromethyl)phenyl)pentanoic acid, identified by its CAS number 2349605-32-7, represents a significant advancement in the realm of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

The molecular framework of this compound features a chiral center, specifically at the (S)-configuration, which is a critical aspect in medicinal chemistry. The presence of a fluorenylmethoxy carbonyl group and a trifluoromethylphenyl moiety contributes to its unique pharmacophoric properties, making it a promising candidate for further exploration in synthetic organic chemistry and pharmacological research.

In recent years, there has been a growing interest in the development of novel compounds that exhibit high selectivity and efficacy in targeting various biological pathways. The structure of (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(4-(trifluoromethyl)phenyl)pentanoic acid aligns well with these objectives, as it incorporates multiple functional groups that can interact with biological targets in a precise manner.

One of the most notable features of this compound is its ability to modulate enzyme activity. Specifically, studies have indicated that it may interact with proteases and kinases, which are key players in numerous cellular processes. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it an attractive moiety for drug design.

The fluorenylmethoxy carbonyl group further contributes to the compound's pharmacological profile by providing a hydrophobic anchor that can facilitate membrane interaction. This dual functionality makes the compound a versatile tool for investigating signaling pathways and developing novel therapeutic strategies.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of such compounds with greater accuracy. Molecular docking studies have suggested that (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(4-(trifluoromethyl)phenyl)pentanoic acid may exhibit strong binding interactions with target proteins, particularly those involved in cancer and inflammatory diseases.

In the context of drug development, this compound represents an excellent starting point for designing next-generation therapeutics. Its unique structural features offer multiple avenues for optimization, allowing chemists to fine-tune its properties for specific applications. For instance, modifications to the side chains could enhance its solubility or improve its bioavailability.

The synthesis of this compound involves multi-step organic reactions, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as asymmetric catalysis and flow chemistry, has been instrumental in achieving these goals. These methods not only improve efficiency but also minimize waste, aligning with the principles of green chemistry.

From a biological perspective, the potential applications of this compound are vast. Preliminary studies have hinted at its efficacy in inhibiting the growth of certain cancer cell lines by disrupting critical signaling pathways. Additionally, its anti-inflammatory properties have been observed in vitro, suggesting its utility in treating chronic inflammatory conditions.

The integration of this compound into clinical trials is an exciting prospect for both researchers and patients. By leveraging cutting-edge technologies such as CRISPR gene editing and high-throughput screening, scientists can accelerate the discovery process and bring new treatments to market more quickly.

In conclusion, the compound (CAS No. 2349605-32-7), formally known as (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(4-(trifluoromethyl)phenyl)pentanoic acid, stands out as a promising candidate for further research and development. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutics. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in advancing medical science.